Fluorene
Fluorene
Fluorene is a white leaflets. Sublimes easily under a vacuum. Fluorescent when impure. (NTP, 1992)
Fluorene is an ortho-fused tricyclic hydrocarbon that is a major component of fossil fuels and their derivatives It is an ortho-fused polycyclic arene and an ortho-fused tricyclic hydrocarbon.
Fluorene is a natural product found in Angelica gigas, Zea mays, and Daucus carota with data available.
Fluorene is one of over 100 different polycyclic aromatic hydrocarbons (PAHs). PAHs are chemicals that are formed during the incomplete burning organic substances, such as fossil fuels. They are usually found as a mixture containing two or more of these compounds. (L10)
Fluorene is an ortho-fused tricyclic hydrocarbon that is a major component of fossil fuels and their derivatives It is an ortho-fused polycyclic arene and an ortho-fused tricyclic hydrocarbon.
Fluorene is a natural product found in Angelica gigas, Zea mays, and Daucus carota with data available.
Fluorene is one of over 100 different polycyclic aromatic hydrocarbons (PAHs). PAHs are chemicals that are formed during the incomplete burning organic substances, such as fossil fuels. They are usually found as a mixture containing two or more of these compounds. (L10)
Brand Name:
Vulcanchem
CAS No.:
86-73-7
VCID:
VC21111653
InChI:
InChI=1S/C13H10/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)12/h1-8H,9H2
SMILES:
C1C2=CC=CC=C2C3=CC=CC=C31
Molecular Formula:
C13H10
Molecular Weight:
166.22 g/mol
Fluorene
CAS No.: 86-73-7
Cat. No.: VC21111653
Molecular Formula: C13H10
Molecular Weight: 166.22 g/mol
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Specification
| Description | Fluorene is a white leaflets. Sublimes easily under a vacuum. Fluorescent when impure. (NTP, 1992) Fluorene is an ortho-fused tricyclic hydrocarbon that is a major component of fossil fuels and their derivatives It is an ortho-fused polycyclic arene and an ortho-fused tricyclic hydrocarbon. Fluorene is a natural product found in Angelica gigas, Zea mays, and Daucus carota with data available. Fluorene is one of over 100 different polycyclic aromatic hydrocarbons (PAHs). PAHs are chemicals that are formed during the incomplete burning organic substances, such as fossil fuels. They are usually found as a mixture containing two or more of these compounds. (L10) |
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| CAS No. | 86-73-7 |
| Molecular Formula | C13H10 |
| Molecular Weight | 166.22 g/mol |
| IUPAC Name | 9H-fluorene |
| Standard InChI | InChI=1S/C13H10/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)12/h1-8H,9H2 |
| Standard InChI Key | NIHNNTQXNPWCJQ-UHFFFAOYSA-N |
| SMILES | C1C2=CC=CC=C2C3=CC=CC=C31 |
| Canonical SMILES | C1C2=CC=CC=C2C3=CC=CC=C31 |
| Boiling Point | 563 °F at 760 mmHg (NTP, 1992) 294 °C BP: 295 °C (sublimes) |
| Colorform | Leaflets from alcohol Dazzling white leaflets or flakes from alcohol Small, white, crystalline plates; fluorescent when impure |
| Flash Point | 151.0 °C (303.8 °F) - closed cup |
| Melting Point | 241 to 243 °F (NTP, 1992) 114.76 °C MP: 116-117 °C |
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